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Introduction

Propyrisulfuron is a sulfonylurea herbicide effective for the control of a broad spectrum of
weeds in rice cultivation, including annual and perennial grasses, sedges, and broadleaf
weeds.[1][2] Developed by Sumitomo Chemical Co., Ltd., it is particularly noted for its efficacy
against weed biotypes that have developed resistance to other sulfonylurea herbicides.[2][3] Its
mode of action is the inhibition of acetolactate synthase (ALS), a critical enzyme in the
biosynthesis pathway of branched-chain amino acids (valine, leucine, and isoleucine) in plants.
[1][4] This document provides detailed application notes and experimental protocols for the use
of Propyrisulfuron in mechanically transplanted rice, targeted at research and development
professionals.

Application Notes
Application Timing and Dosage

Propyrisulfuron can be utilized as both a pre-emergence and post-emergence herbicide.[2]
However, for optimal weed control in mechanically transplanted rice, post-emergence
application is common.
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» Timing: The recommended application window for post-emergence treatment is between 7 to

15 days after transplanting (DAT).[2][5] Efficacy can decrease significantly if weeds have

more than three leaves.[2]

o Dosage: Application rates typically range from 25 to 100 grams of active ingredient per

hectare (g a.i./ha).[1] A commonly cited effective rate is 85.5 g a.i./ha for post-emergence

spray applications.[6] In some studies, a rate of 50 g a.i./ha has also been shown to be

effective.[5]

Weed Control Spectrum

Propyrisulfuron demonstrates a broad spectrum of activity against common paddy weeds.

Table 1: Weed Species Controlled by Propyrisulfuron

Weed Type Species

Efficacy Level

Echinochloa spp. (e.g.,
Grasses Echinochloa crus-galli,

Echinochloa oryzicola)

Excellent[1][2]

) ) Moderate (Some studies
Leptochloa chinensis o ]
indicate lower efficacy)[2]

Sedges Cyperus difformis Excellent[2]
Schoenoplectus juncoides Excellent[2]
Broadleaf Weeds Monochoria vaginalis Excellent[2]
Ammannia multiflora Excellent[2]

Crop Safety and Phytotoxicity

Propyrisulfuron generally exhibits good selectivity and safety for transplanted rice.[1]

However, some temporary phytotoxicity has been observed.

e Symptoms: Transient stunting or a reduction in plant height may occur, particularly at higher

application rates.[2][6] In one study, a temporary reduction in rice plant height of 11.3% to
17.6% was observed at 20 and 30 DAT with an application rate of 85.5 g a.i./ha, but the
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plants recovered, and final plant height was not significantly affected.[6] No significant leaf
bending or rolling has been reported.[2][6]

» Varietal Tolerance: Different rice varieties may exhibit varying levels of tolerance. Studies
have indicated that Japonica rice cultivars tend to be more tolerant than Indica or Indica-
Japonica hybrids.[7] For instance, the Japonica cultivar 'Nipponbare' and the Aus cultivar
'N22' have shown good tolerance.[8][9] It is crucial to conduct preliminary trials on new or
local cultivars to determine their specific tolerance levels.

Experimental Protocols
Protocol for Herbicide Efficacy Trial

This protocol outlines a standard methodology for conducting a field trial to evaluate the
efficacy of Propyrisulfuron.

3.1.1 Experimental Design

e Design: Randomized Complete Block Design (RCBD) with a minimum of three to four
replications.[5]

» Plot Size: A typical plot size is 4 m x 6 m.[6]
e Treatments:
o Propyrisulfuron at various rates (e.g., 50 g a.i./ha, 85.5 g a.i./ha, 100 g a.i./ha).[1][5][6]
o A standard herbicide treatment for comparison.
o A weed-free check (manual weeding).[2]
o An untreated weedy check.[2]
3.1.2 Rice Cultivation

o Variety: Select a locally relevant, mechanically transplantable rice variety (e.g., ‘'Nanjing
9108").[2]
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Transplanting: Mechanically transplant seedlings at a specified hill spacing (e.g., 0.25 m x
0.14 m) with a set number of seedlings per hill (e.g., three).[6]

Fertilization and Water Management: Follow standard local practices for fertilization and
irrigation.[6]

3.1.3 Herbicide Application

e Equipment: A calibrated CO2-pressurized knapsack sprayer with flat-fan nozzles (e.g.,
TeeJet 8002) is recommended for uniform application.[6]

» Calibration of Knapsack Sprayer:

[¢]

Measure a known area (e.g., 100 m2).

[¢]

Fill the sprayer with a known volume of water.

[e]

Spray the measured area at a constant walking speed and pressure.

o

Measure the remaining water to determine the volume sprayed.

[¢]

Calculate the spray volume per hectare.

e Solution Preparation (Example for 10% SC formulation at 85.5 g a.i./ha):

[e]

Determine the amount of product needed per hectare:

» (85.5ga.i./ha)/(0.10 g a.i./mL) = 855 mL of Propyrisulfuron 10% SC per hectare.

[¢]

Calculate the amount of product per liter of spray solution:
= Assume a calibrated spray volume of 450 L/ha.[6]

» (855 mL product/ha) / (450 L water/ha) = 1.9 mL of product per liter of water.

o

Mixing:

» Fill the sprayer tank halfway with clean water.[10]
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= Add the required amount of Propyrisulfuron.
» Agitate the mixture thoroughly.

» Add the remaining water to the desired volume and agitate again.[10]

e Application:

o Apply as a post-emergence spray at the specified timing (e.g., 12 DAT).[6]

o Maintain a constant spray pressure (e.g., 2.0 bar) and boom height (e.g., 0.5 m).[6]
3.1.4 Data Collection and Analysis
» Weed Control Efficacy:

o Use quadrats (e.g., 0.5 m x 0.5 m) to record weed density and species composition at set
intervals (e.g., 15, 30, and 60 DAT).[2]

o Collect above-ground weed biomass at a specified time (e.g., 60 DAT), oven-dry, and
weigh.[6]

o Crop Phytotoxicity Assessment:
o Visually assess crop injury at 3, 5, 7, 10, and 15 DAT using a rating scale (see Table 2).[2]
o Measure plant height at regular intervals.[2]
e Yield and Yield Components:
o Harvest a designated area from the center of each plot.[2]
o Determine grain yield, adjusting for moisture content.[2]

o Analyze yield components such as tiller number, panicle number, and 1000-grain weight.

[2]

» Statistical Analysis: Analyze data using appropriate statistical methods (e.g., ANOVA) for an
RCBD.
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Table 2: Visual Phytotoxicity Rating Scale

Rating Description
1 Highly resistant (green shoot and leaves)
2 Resistant (green shoot and light leaves)

Partly resistant (green shoot and pale yellow

3

leaves)
4 Susceptible (almost dead)
5 Highly susceptible (dead)

Source: Adapted from Rahman et al., 2011.[2]

Quantitative Data Summary

The following tables summarize key quantitative data from field trials of Propyrisulfuron in
mechanically transplanted rice.

Table 3: Weed Control Efficacy of Propyrisulfuron (Py) and Propyrisulfuron + Cyhalofop-
butyl (CBPYy)

Application Rate (g Weed Density Weed Biomass
Treatment ) . .
a.i./ha) Reduction (%) Reduction (%)
Py 85.5 81.5 83.1
CBPy 85.5 (Py) + 300 (CB) 96.7 - 97.4 95.6 - 95.9

Source: Data from a two-year study in mechanically transplanted rice.[2][6]

Table 4: Impact of Propyrisulfuron on Rice Yield
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L . Grain Yield Increase over
Treatment Application Rate (g a.i./ha)

Weedy Check (%)

~100% (inferred from
Py 85.5 _ _

economic benefit data)
CBPy 85.5 (Py) + 300 (CB) 135.2-153.1

Source: Data from a two-year study in mechanically transplanted rice.[2][6]

Visualizations
Signaling Pathway of Propyrisulfuron Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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